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Compound of Interest

Compound Name: 3-Bromo-4-fluoronitrobenzene

Cat. No.: B1266112

An In-Depth Technical Guide to 3-Bromo-4-fluoronitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties,
synthesis, reactivity, and applications of 3-Bromo-4-fluoronitrobenzene, a key intermediate in
the pharmaceutical and agrochemical industries.

Core Physical and Chemical Properties

3-Bromo-4-fluoronitrobenzene is an organic compound with the chemical formula
CeHs3BrFNO2.[1][2] It appears as a light yellow or white crystalline solid.[1][2] This versatile
compound is slightly soluble in water but shows good solubility in organic solvents such as
ether and ethanol.[1][2]

E | and Identification [

Identifier Value

CAS Number 701-45-1[1][3]
Molecular Formula CeH3BrFNO2[1][4]
Molecular Weight 220.00 g/mol [3][4]

2-Bromo-1-fluoro-4-nitrobenzene, 3-Bromo-4-
Synonyms )
fluoro-1-nitrobenzene[1][5]
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Physicochemical Properties

Property Value

Melting Point 55-58 °C[3][6]

Boiling Point 250.6 °C at 760 mmHg[1]
Density 1.808 g/cm3[1][7]

Flash Point >110 °CJ3]

Refractive Index 1.484[1]

Vapor Pressure 0.0 £ 0.5 mmHg at 25 °CJ[1]

Synthesis and Experimental Protocols

The synthesis of 3-Bromo-4-fluoronitrobenzene is most commonly achieved through the
bromination of 4-fluoronitrobenzene. Two effective laboratory-scale protocols are detailed
below.

Synthesis via Bromination with Bromine and Silver
Sulfate

This method utilizes elemental bromine and a silver salt to facilitate the electrophilic substitution
on the aromatic ring.

Experimental Protocol:

To 28.2 g of p-fluoronitrobenzene at 20 °C, add 10.4 ml of bromine.

e Cool the mixture to 0 °C and subsequently add 20 ml of water followed by 180 ml of
concentrated sulfuric acid.

 Introduce 34 g of silver sulfate to the reaction mixture.
 Allow the temperature to rise to 20-25 °C and stir the mixture for 16 hours.

e Pour the reaction mixture into water and filter the resulting solid.
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Wash the filter cake with water and then with methylene chloride.
Extract the filtrate with methylene chloride.

Wash the combined organic phases with water, dry over magnesium sulfate, filter, and
evaporate the solvent under reduced pressure.

Dissolve the residue in isopropyl ether and crystallize to obtain the product.

Filter and wash the crystals to yield 3-bromo-4-fluoro-nitrobenzene.[8]
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Synthesis of 3-Bromo-4-fluoronitrobenzene
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Caption: Workflow for the synthesis of 3-Bromo-4-fluoronitrobenzene.

Synthesis using 1,3-dibromo-5,5-dimethylhydantoin
(DBDMH)
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This alternative method employs a solid brominating agent, which can offer advantages in
handling and reaction control.[9]

Experimental Protocol:

Dissolve 4-fluoronitrobenzene in acetic acid.

e Add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as the brominating reagent. The optimal
molar ratio of 4-fluoronitrobenzene to DBDMH is 1:0.51.[9]

e Maintain the reaction temperature at 15 °C.[9]
» Allow the reaction to proceed for 3 hours.[9]

» Following the reaction period, the product can be isolated and purified, reportedly achieving
yields up to 98.7%.[9]

Chemical Reactivity and Applications

The presence of bromine, fluorine, and a nitro group on the benzene ring makes 3-Bromo-4-
fluoronitrobenzene a highly versatile intermediate in organic synthesis.[2][10]

The electron-withdrawing nature of the nitro group activates the fluorine atom, making it a good
leaving group in nucleophilic aromatic substitution reactions.[11][12] This reactivity is leveraged
in the synthesis of a variety of complex molecules.

Key Applications:

o Pharmaceutical Synthesis: It serves as a crucial building block for creating specialized
heterocyclic compounds and other organic frameworks that are fundamental in drug
discovery.[10] It has been used in the synthesis of potential new drug candidates, including
anticancer agents and antibiotics.

o Agrochemicals: This compound is utilized in the development of new crop protection agents.
[10]

o Materials Science: It has potential applications in the synthesis of novel materials for
electronic and optoelectronic devices.
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Role as a Chemical Intermediate

3-Bromo-4-fluoronitrobenzene

Nucleophilic Aromatic Substitution
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Click to download full resolution via product page
Caption: Applications of 3-Bromo-4-fluoronitrobenzene in synthesis.

Safety and Handling

3-Bromo-4-fluoronitrobenzene is classified as an irritant and is harmful if swallowed or in
contact with skin.[1][3][6] It can cause serious skin and eye irritation and may cause respiratory
irritation. [3][6]

Handling Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
suitable protective clothing.[5][6]

Ventilation: Use only in a well-ventilated area.[3][6]

Storage: Store in a dry, cool, and well-ventilated place in a tightly sealed container.[13][14]

Incompatibilities: Avoid contact with strong oxidizing agents.[5]
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o Fire Hazards: The compound is combustible. Thermal decomposition can generate toxic
fumes of carbon oxides, nitrogen oxides, hydrogen bromide, and hydrogen fluoride.[6]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[5][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[5][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[5][6]

 Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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